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Inhibition of Carboxypeptidase A (CPA)
Benzylaspartic acid analogs, particularly benzylsuccinic acid, are potent inhibitors of

Carboxypeptidase A (CPA), a zinc-containing metalloprotease involved in the digestion of

proteins. These inhibitors typically function by mimicking the structure of the enzyme's

substrate at the transition state.

Mechanism of Action: Competitive Inhibition
(S)-2-Benzylsuccinic acid, a close structural analog of benzylaspartic acid, acts as a potent

competitive inhibitor of CPA.[1] The mechanism relies on its ability to bind to the active site of

the enzyme, thereby preventing the substrate from binding. Structural studies have revealed

that the benzyl group of the inhibitor occupies the large, hydrophobic S1' pocket of the enzyme,

which normally accommodates the C-terminal aromatic or branched aliphatic side chain of the

substrate.[1] The two carboxylate groups of the inhibitor are positioned to chelate the active site

Zn²⁺ ion and interact with other critical residues, such as Arg145 and Glu270, mimicking the

tetrahedral transition state of peptide bond hydrolysis.[1][2] This high-affinity binding effectively

blocks the catalytic activity of the enzyme.
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Mechanism of Competitive Inhibition of Carboxypeptidase A
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GCPII Signaling and Inhibition

Normal Pathway Pathway with GCPII Inhibitor
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Generic Kinase Signaling and Inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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